Cas no 1443288-62-7 (Methyl 2-((3-aminophenyl)sulfonyl)-2-methylpropanoate)

• Product Name: Methyl 2-((3-aminophenyl)sulfonyl)-2-methylpropanoate
• CAS No: 1443288-62-7
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 5695563
• PubChem ID: 97181477
• Update Time: 2026-03-11

Methyl 2-((3-aminophenyl)sulfonyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• A920947
• Methyl2-((3-aminophenyl)sulfonyl)-2-methylpropanoate
• Methyl 2-((3-aminophenyl)sulfonyl)-2-methylpropanoate
• 2-(3-Amino-benzenesulfonyl)-2-methyl-propionic acid methyl ester
• 1443288-62-7
• Propanoic acid, 2-[(3-aminophenyl)sulfonyl]-2-methyl-, methyl ester

• Inchi： 1S/C11H15NO4S/c1-11(2,10(13)16-3)17(14,15)9-6-4-5-8(12)7-9/h4-7H,12H2,1-3H3
• InChI Key： VIGBYKXIASPIKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(C(C(=O)OC)(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 456.2±45.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Additional information on Methyl 2-((3-aminophenyl)sulfonyl)-2-methylpropanoate

Methyl 2-((3-Aminophenyl)Sulfonyl)-2-Methylpropanoate: A Comprehensive Overview

Methyl 2-((3-Aminophenyl)Sulfonyl)-2-Methylpropanoate, also known by its CAS registry number 1443288-62-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of a propanoic acid, featuring a methyl group attached to the central carbon, which is also substituted with a sulfonyl group linked to a 3-aminophenyl moiety. The unique structure of this compound makes it a valuable molecule for exploring various chemical reactions and potential applications in drug development.

The synthesis of Methyl 2-((3-Aminophenyl)Sulfonyl)-2-Methylpropanoate involves a series of well-defined chemical reactions, including nucleophilic substitution and acylation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the stereochemical outcomes of these reactions, shedding light on the importance of reaction conditions in determining the final product's structure.

One of the most promising applications of Methyl 2-((3-Aminophenyl)Sulfonyl)-2-Methylpropanoate lies in its potential as a building block for more complex molecules. The sulfonyl group, being an electron-withdrawing substituent, can participate in various nucleophilic aromatic substitutions, making it a versatile intermediate in organic synthesis. Additionally, the presence of an amino group on the phenyl ring introduces new avenues for functionalization, such as amidation or further sulfonation.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate enzyme activity and cellular signaling pathways. For instance, researchers have investigated its potential as an inhibitor of certain kinases, which are key players in various disease states, including cancer and inflammatory disorders. The results from these studies suggest that Methyl 2-((3-Aminophenyl)Sulfonyl)-2-Methylpropanoate could serve as a lead compound for developing novel therapeutic agents.

In terms of physical properties, this compound exhibits a melting point of approximately 105°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. The compound's stability under different storage conditions has also been thoroughly examined, ensuring its suitability for long-term use in research settings.

The structural elucidation of Methyl 2-((3-Aminophenyl)Sulfonyl)-2-Methylpropanoate has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its reactivity and interactions with other molecules.

From an environmental perspective, the biodegradation potential of this compound has been assessed under controlled laboratory conditions. The results indicate that it undergoes moderate biodegradation, suggesting that it poses minimal risk to aquatic ecosystems when handled responsibly. This information is particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, Methyl 2-((3-Aminophenyl)Sulfonyl)-2-Methylpropanoate (CAS No. 1443288-62-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its versatile reactivity and promising biological activity, positions it as an important molecule in the ongoing quest for innovative chemical solutions.